![molecular formula C14H10ClN B7891808 7-chloro-2-phenyl-1H-indole](/img/structure/B7891808.png)
7-chloro-2-phenyl-1H-indole
Overview
Description
7-chloro-2-phenyl-1H-indole is a useful research compound. Its molecular formula is C14H10ClN and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications : Indole derivatives, including those similar to 7-chloro-2-phenyl-1H-indole, are synthesized and studied for their biological activities. These compounds often demonstrate significant anti-tumor and anti-inflammatory activities, and their interactions with DNA and proteins are of particular interest (Geetha et al., 2019).
Solubility and Physicochemical Properties : The solubility of indole compounds like 2-phenyl-1H-indole in various solvents has been measured, providing valuable information for their use in organic syntheses. This research is essential for understanding the physical and chemical properties of these compounds (Liu et al., 2020).
Novel Derivatives and Their Potential Applications : Research has focused on synthesizing novel indole derivatives and analyzing their structure through spectroscopic and density functional theory (DFT) studies. These compounds are considered for diverse applications in fields like nonlinear optical (NLO) technologies and other high-tech applications (Tariq et al., 2020).
Antivirulence Properties : Studies on indole-related compounds, including 7-hydroxyindole, reveal their potential as novel antivirulence agents against pathogens like Pseudomonas aeruginosa. This suggests that derivatives of 7-chloro-2-phenyl-1H-indole might also have similar applications (Lee et al., 2008).
Pharmacological Activities : Indole-based compounds, including Schiff bases containing indole moiety, have been explored for their pharmacological activities, such as anti-inflammatory and analgesic effects. This research opens up possibilities for the development of new therapeutic agents (Basavarajaiah & Mruthyunjayaswamya, 2021).
Palladium-Catalyzed Synthesis : Palladium-catalyzed reactions have been widely used in the synthesis and functionalization of indoles, including compounds similar to 7-chloro-2-phenyl-1H-indole. This method is significant in organic synthesis, offering efficient pathways to create complex molecules (Cacchi & Fabrizi, 2005).
properties
IUPAC Name |
7-chloro-2-phenyl-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN/c15-12-8-4-7-11-9-13(16-14(11)12)10-5-2-1-3-6-10/h1-9,16H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJCITCNQWWFFQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=C(N2)C(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-2-phenyl-1H-indole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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